Cas no 82734-47-2 (Cyclooctanone,2-(2,2,2-trifluoroacetyl)-)

Cyclooctanone, 2-(2,2,2-trifluoroacetyl)- is a fluorinated cyclic ketone derivative with potential applications in organic synthesis and pharmaceutical intermediates. The incorporation of a trifluoroacetyl group enhances its reactivity, making it a valuable building block for constructing complex molecules. Its cyclic structure provides stability, while the electron-withdrawing trifluoroacetyl moiety facilitates nucleophilic substitution and other transformations. This compound is particularly useful in the development of fluorinated compounds, which are often sought after in medicinal chemistry due to their improved metabolic stability and bioavailability. Its well-defined structure ensures consistent performance in synthetic routes, making it a reliable reagent for specialized chemical processes.
Cyclooctanone,2-(2,2,2-trifluoroacetyl)- structure
82734-47-2 structure
Product Name:Cyclooctanone,2-(2,2,2-trifluoroacetyl)-
CAS No:82734-47-2
MF:C10H13F3O2
MW:222.204233884811
CID:708558
PubChem ID:53423399
Update Time:2025-08-01

Cyclooctanone,2-(2,2,2-trifluoroacetyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclooctanone,2-(2,2,2-trifluoroacetyl)-
    • 2-(2,2,2-trifluoroacetyl)cyclooctan-1-one
    • 2-(TRIFLUOROACETYL)CYCLOOCTANONE
    • 2-trifluoroacetylcyclooctanone
    • Cyclooctanone,2-(2,2,2-trifluoroacetyl)
    • Cyclooctanone,2-(trifluoroacetyl)-(9CI)
    • AKOS007930064
    • DTXSID90698319
    • 2-(trifluoroacetyl)cyclooctan-1-one
    • MFCD07779557
    • ZAVJTSLIGAGALR-UHFFFAOYSA-N
    • 2-(2,2,2-trifluoroacetyl)cyclooctanone
    • 82734-47-2
    • Inchi： 1S/C10H13F3O2/c11-10(12,13)9(15)7-5-3-1-2-4-6-8(7)14/h7H,1-6H2
    • InChI Key： ZAVJTSLIGAGALR-UHFFFAOYSA-N
    • SMILES： FC(C(C1C(CCCCCC1)=O)=O)(F)F

Computed Properties

  • Exact Mass: 222.08700
  • Monoisotopic Mass: 222.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1A^2
  • XLogP3: 3.1

Experimental Properties

  • PSA: 34.14000
  • LogP: 2.65730

Cyclooctanone,2-(2,2,2-trifluoroacetyl)- Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Cyclooctanone,2-(2,2,2-trifluoroacetyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1622468-5g
2-(2,2,2-Trifluoroacetyl)cyclooctan-1-one
 82734-47-2 98%
5g
 ￥3654.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1622468-25g
2-(2,2,2-Trifluoroacetyl)cyclooctan-1-one
 82734-47-2 98%
25g
 ￥9618.00 2024-07-28

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